N-(4-methylbenzyl)-3-(5-oxo-4-propyl-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-3-(7-oxo-8-propyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl)propanamide
• InChI: InChI=1S/C21H23N5O2S/c1-3-11-25-20(28)19-16(10-12-29-19)26-17(23-24-21(25)26)8-9-18(27)22-13-15-6-4-14(2)5-7-15/h4-7,10,12H,3,8-9,11,13H2,1-2H3,(H,22,27)
• InChI Key: DGGFYPGAFVNRIA-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)NCC4=CC=C(C=C4)C
• Molecular Formula: C21H23N5O2S
• Molecular Weight: 409.5 g/mol

Description

N-(4-methylbenzyl)-3-(5-oxo-4-propyl-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide is a useful research compound. Its molecular formula is C21H23N5O2S and its molecular weight is 409.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Compounds with structures related to N-(4-methylbenzyl)-3-(5-oxo-4-propyl-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide have been synthesized and characterized through various techniques. For instance, Lahmidi et al. (2019) synthesized a novel derivative containing the 1,2,4-triazolo[1,5-a]pyrimidine ring, characterized by X-ray single crystal diffraction and spectroscopic techniques (Lahmidi et al., 2019). Such studies are crucial for understanding the molecular structure, geometric parameters, and electronic properties of these compounds, which can be foundational for further applications in various fields of research.

Biological Activities

Research into compounds with similar structural features often explores their biological activities. For example, compounds with the triazolopyrimidine core have been evaluated for their antibacterial and antitumor activities. An unusual Dimroth rearrangement in the synthesis of thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine derivatives led to compounds with potent antitumor activity, as selected by the National Cancer Institute (NCI) for screening against a panel of 60 human tumor cell lines, showing strong antiproliferative activity up to nanomolar concentration (Lauria et al., 2013).

Antimicrobial Properties

Several studies have focused on synthesizing and evaluating the antimicrobial properties of triazolopyrimidine derivatives. For instance, Soliman et al. (2009) synthesized tetrahydrobenzothieno[2,3-d]pyrimidine and tetrahydrobenzothienotriazolopyrimidine derivatives, showing preliminary antimicrobial testing with compounds demonstrating activity against various microbial strains (Soliman et al., 2009).